N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C21H19FN4OS2 and its molecular weight is 426.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Compounds Synthesis
A study by Hammam et al. (2005) explored the synthesis of fluoro substituted benzo[b]pyran derivatives, demonstrating the potential of these compounds in anticancer activity against lung cancer. This research illustrates the importance of fluoro compounds in developing novel anticancer agents (Hammam, El-Salam, Mohamed, & Hafez, 2005).
Research by Jeankumar et al. (2013) developed thiazole-aminopiperidine hybrid analogs as Mycobacterium tuberculosis GyrB inhibitors, highlighting the application of fluorinated compounds in combating tuberculosis. This demonstrates the compound's role in addressing infectious diseases (Jeankumar et al., 2013).
Anticancer and Antimicrobial Applications
A study on the synthesis and characterization of celecoxib derivatives by Küçükgüzel et al. (2013) presented these compounds as having potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. This indicates the broad spectrum of applications of such compounds in therapeutic areas (Küçükgüzel et al., 2013).
Gomha, Edrees, and Altalbawy (2016) synthesized a new series of bis-pyrazolyl-thiazoles, demonstrating potent anti-tumor agents. This study underscores the potential of these compounds in cancer treatment (Gomha, Edrees, & Altalbawy, 2016).
Biological Evaluation for Antidiabetic Properties
- Faidallah et al. (2016) explored the synthesis of fluoropyrazolesulfonylurea and thiourea derivatives as antidiabetic agents. This research highlights the role of such compounds in developing treatments for diabetes (Faidallah, Al-Mohammadi, Alamry, & Khan, 2016).
Properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-3-phenylsulfanyl-N-(2-pyrazol-1-ylethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN4OS2/c22-17-8-4-9-18-20(17)24-21(29-18)26(14-13-25-12-5-11-23-25)19(27)10-15-28-16-6-2-1-3-7-16/h1-9,11-12H,10,13-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAGCUAQPIOOQRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(=O)N(CCN2C=CC=N2)C3=NC4=C(C=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.